N1-(2,2-dimethoxyethyl)-N2-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)oxalamide

• IUPAC Name: N-(2,2-dimethoxyethyl)-N'-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]oxamide
• InChI: InChI=1S/C15H21N3O6S/c1-23-13(24-2)10-16-14(19)15(20)17-11-4-6-12(7-5-11)18-8-3-9-25(18,21)22/h4-7,13H,3,8-10H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key: CNOCBLSFXVWILE-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NC1=CC=C(C=C1)N2CCCS2(=O)=O)OC
• Molecular Formula: C15H21N3O6S
• Molecular Weight: 371.4 g/mol

Description

N1-(2,2-dimethoxyethyl)-N2-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)oxalamide, commonly known as DMOX, is a chemical compound with potential applications in scientific research. This compound has gained attention due to its ability to selectively bind to proteins and enzymes, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

DMOX works by binding to specific amino acid residues on proteins and enzymes, causing a conformational change that disrupts their function. This mechanism of action makes it a valuable tool for studying the structure and function of proteins and enzymes.
Biochemical and Physiological Effects:
DMOX has been shown to have various biochemical and physiological effects, including the inhibition of specific enzymes and the modulation of protein-protein interactions. These effects make it a useful tool for studying various biological processes, including signal transduction, metabolism, and cell signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMOX is its ability to selectively bind to proteins and enzymes, making it a valuable tool for studying specific biological processes. However, one limitation of DMOX is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for the use of DMOX in scientific research. One potential application is the development of new drugs that target specific enzymes and proteins. Additionally, DMOX could be used to study the role of specific proteins and enzymes in various diseases, including cancer and neurodegenerative disorders. Furthermore, DMOX could be used to study the structure and function of various proteins and enzymes, which could lead to a better understanding of biological processes.

Synthesis Methods

The synthesis of DMOX involves the reaction of 4-(1,1-dioxidoisothiazolidin-2-yl)phenylamine with oxalyl chloride in the presence of 2,2-dimethoxyethanol. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

DMOX has been used in various scientific research studies, including the study of protein-protein interactions, enzyme inhibition, and drug discovery. Its ability to selectively bind to proteins and enzymes makes it a useful tool for identifying potential drug targets and developing new drugs.